Cas no 1260678-93-0 (2-bromo-6-methyl-1,2,4triazolo1,5-apyridine)

• Product Name: 2-bromo-6-methyl-1,2,4triazolo1,5-apyridine
• CAS No: 1260678-93-0
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 1028664
• PubChem ID: 71711015
• Update Time: 2025-06-13

2-bromo-6-methyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-methyl-[1,2,4]triazolo[1,5-a]pyridine
• 2-Bromo-6-methyl[1,2,4]triazolo[1,5-a]pyridine
• DTXSID20856708
• G10520
• EN300-643069
• CS-0282171
• 1260678-93-0
• [1,2,4]Triazolo[1,5-a]pyridine, 2-bromo-6-methyl-
• 2-bromo-6-methyl-1,2,4triazolo1,5-apyridine

• Inchi： 1S/C7H6BrN3/c1-5-2-3-6-9-7(8)10-11(6)4-5/h2-4H,1H3
• InChI Key： XSNPZBHCNPBGJJ-UHFFFAOYSA-N
• SMILES： BrC1N=C2C=CC(C)=CN2N=1

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-bromo-6-methyl-1,2,4triazolo1,5-apyridine

Recent Advances in the Study of 2-Bromo-6-methyl-1,2,4-triazolo[1,5-a]pyridine (CAS: 1260678-93-0) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-bromo-6-methyl-1,2,4-triazolo[1,5-a]pyridine (CAS: 1260678-93-0) has recently emerged as a key intermediate and scaffold in medicinal chemistry and drug discovery. This heterocyclic structure, featuring a fused triazolopyridine core, has garnered significant attention due to its versatile reactivity and potential biological activities. Recent studies have explored its applications in kinase inhibitor development, antimicrobial agents, and as a building block for more complex pharmaceutical compounds.

Structural analyses reveal that the bromine atom at the 2-position provides an excellent handle for further functionalization through cross-coupling reactions, while the methyl group at the 6-position offers opportunities for structure-activity relationship (SAR) optimization. The planar aromatic system of the triazolopyridine core facilitates π-stacking interactions with biological targets, making it particularly valuable in the design of protein-binding small molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 2-bromo-6-methyl-1,2,4-triazolo[1,5-a]pyridine as a precursor for developing potent and selective inhibitors of cyclin-dependent kinases (CDKs). The brominated derivative served as a crucial intermediate in a Suzuki-Miyaura coupling reaction to generate a series of analogs with improved pharmacokinetic properties. The lead compound from this series showed nanomolar activity against CDK2 and promising antitumor effects in xenograft models.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters (2023), where the compound was utilized in the synthesis of novel antimicrobial agents targeting bacterial DNA gyrase. The researchers exploited the reactivity of the bromine atom to introduce various heterocyclic substituents, resulting in compounds with potent activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 2-bromo-6-methyl-1,2,4-triazolo[1,5-a]pyridine. A 2024 publication in Organic Process Research & Development described a scalable, one-pot synthesis with improved yield and purity, addressing previous challenges in large-scale production. This development is particularly important as demand for this building block increases in pharmaceutical R&D.

The compound's potential extends beyond small molecule therapeutics. Recent work in chemical biology has explored its use as a photoaffinity labeling agent, where the bromine atom can be replaced with a photoreactive group for target identification studies. This application was highlighted in a Nature Chemical Biology paper demonstrating its utility in proteomics research.

As research continues, 2-bromo-6-methyl-1,2,4-triazolo[1,5-a]pyridine remains a valuable tool in drug discovery. Its unique combination of synthetic accessibility and biological relevance positions it as an important scaffold for future therapeutic development across multiple disease areas, including oncology, infectious diseases, and neurological disorders.